1-(5-chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(5-chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C13H14ClN3O2/c14-9-1-2-11-10(7-9)16-13(19-11)17-5-3-8(4-6-17)12(15)18/h1-2,7-8H,3-6H2,(H2,15,18)
• InChI Key: APPUKFZGPMKHNV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2=NC3=C(O2)C=CC(=C3)Cl
• Molecular Formula: C13H14ClN3O2
• Molecular Weight: 279.72 g/mol

Description

“1-(5-chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxamide” is a chemical compound with the empirical formula C14H15ClN2O3. It is a solid substance.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string ClC1=CC2=C (C=C1)OC (N3CC (CC (O)=O)CCC3)=N2. The InChI key for this compound is DZFLGFKFCANZLM-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. Its molecular weight is 294.73.

Scientific Research Applications

1-(1-(5-chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxamide-benzoxazol-2-yl)piperidine-4-carboxamide is a valuable compound for scientific research due to its wide range of applications. It has been used in the synthesis of various drugs, pesticides, and other specialty chemicals. It has also been used in the synthesis of a variety of polymers, such as polyurethanes, polyimides, and polyamides. Additionally, it has been studied for its potential therapeutic effects, such as its ability to inhibit the growth of cancer cells and reduce inflammation.

Mechanism of Action

Mode of Action

Without specific knowledge of the compound’s targets, it’s challenging to provide a detailed explanation of its mode of action. Like many other benzoxazole derivatives, it may interact with its targets by forming hydrogen bonds and aromatic interactions .

Biochemical Pathways

Some benzoxazole derivatives have been shown to exhibit radical scavenging abilities , suggesting that this compound might also interact with pathways involving oxidative stress.

Pharmacokinetics

Its predicted properties include a boiling point of 4865±410 °C and a density of 1364±006 g/cm3 . Its pKa is predicted to be 4.65±0.10 , which could influence its absorption and distribution in the body.

Advantages and Limitations for Lab Experiments

1-(1-(5-chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxamide-benzoxazol-2-yl)piperidine-4-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. However, it is important to note that this compound is not approved for human use and should only be used in laboratory experiments.

Future Directions

1-(1-(5-chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxamide-benzoxazol-2-yl)piperidine-4-carboxamide has a wide range of potential applications and future directions. Further research is needed to fully understand its mechanism of action and to develop more effective therapeutic applications. Additionally, further research is needed to explore its potential as an antioxidant and to develop new synthetic methods for the synthesis of this compound. Additionally, further research is needed to investigate its potential applications in the synthesis of polymers and other specialty chemicals.

Synthesis Methods

The synthesis of 1-(5-chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxamide is relatively straightforward and can be accomplished in a single step. It is synthesized by the reaction of 5-chloro-1,3-benzoxazole with piperidine-4-carboxamide in the presence of a suitable base, such as potassium carbonate or sodium hydroxide. The reaction is carried out at temperatures of up to 150°C and yields a product with a purity of up to 95%.